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Compound of Interest

Compound Name: copper;dichloride;dihydrate

Cat. No.: B084336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of copper(II) chloride

dihydrate (CuCl₂·2H₂O) in various common solvents. Understanding the solubility of this

compound is critical for its application as a catalyst, reagent in organic synthesis, and in the

formulation of various chemical products. This document presents quantitative solubility data,

detailed experimental protocols for its determination, and a visual representation of the

experimental workflow.

Quantitative Solubility Data
The solubility of copper(II) chloride dihydrate is significantly influenced by the nature of the

solvent and the temperature. The following table summarizes the available quantitative data for

its solubility in several key solvents.
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Solvent Temperature (°C)
Solubility ( g/100 mL of
solvent)

Water 0 70.6[1][2]

25 75.7[1][2]

100 107.9[1]

Ethanol 15 53[1][2]

Methanol 15 68[1][2]

Acetone - Soluble[1][3]

Note: While copper(II) chloride dihydrate is known to be soluble in acetone, precise quantitative

data at various temperatures is not as readily available in standard chemical literature as it is

for water and alcohols.

Experimental Protocols for Solubility Determination
The determination of the solubility of a solid in a liquid, such as copper(II) chloride dihydrate in

a given solvent, is typically achieved through the isothermal saturation method. This method

involves creating a saturated solution at a specific temperature and then determining the

concentration of the solute.

Isothermal Saturation Method
Objective: To determine the equilibrium solubility of copper(II) chloride dihydrate in a specified

solvent at a constant temperature.

Materials and Equipment:

Copper(II) Chloride Dihydrate (CuCl₂·2H₂O), analytical grade

Selected solvent (e.g., deionized water, absolute ethanol, methanol)

Thermostatic water bath or shaker with temperature control

Sealed glass vials or flasks
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Magnetic stirrer and stir bars

Syringe filters (0.45 µm or smaller)

Analytical balance

Volumetric flasks and pipettes

Drying oven

Desiccator

Spectrophotometer (for spectroscopic analysis) or gravimetric analysis equipment

Procedure:

Sample Preparation: Add an excess amount of copper(II) chloride dihydrate to a known

volume or mass of the solvent in a sealable container. The presence of excess solid is

crucial to ensure that the solution reaches saturation.

Equilibration: Place the sealed container in a thermostatic water bath or shaker set to the

desired temperature. The mixture should be agitated continuously to facilitate the dissolution

process and ensure the system reaches equilibrium. The equilibration time can vary

depending on the solvent and temperature but is typically several hours.

Sample Withdrawal and Filtration: Once equilibrium is reached, allow the solution to stand

undisturbed for a short period to let the excess solid settle. Carefully withdraw a known

volume of the supernatant using a pre-heated or pre-cooled syringe (to the temperature of

the experiment) to avoid precipitation or further dissolution. Immediately filter the solution

through a syringe filter to remove any undissolved solid particles.

Concentration Determination: The concentration of the dissolved copper(II) chloride

dihydrate in the filtrate can be determined by one of the following methods:

Gravimetric Analysis:

1. Accurately weigh a clean, dry evaporating dish.
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2. Transfer a known volume or mass of the clear, saturated filtrate into the dish.

3. Carefully evaporate the solvent in a drying oven at a temperature that will not

decompose the dihydrate (below 100°C).

4. Once the solvent is fully evaporated, cool the dish in a desiccator and weigh it.

5. Repeat the drying and weighing process until a constant mass is achieved.

6. The mass of the dissolved copper(II) chloride dihydrate is the final mass of the dish and

residue minus the initial mass of the empty dish.

Spectroscopic Analysis (UV-Vis):

1. Prepare a series of standard solutions of copper(II) chloride dihydrate of known

concentrations in the same solvent.

2. Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for the copper(II) complex in that solvent.

3. Create a calibration curve by plotting absorbance versus concentration.

4. Accurately dilute a known volume of the saturated filtrate and measure its absorbance

at the same wavelength.

5. Use the calibration curve to determine the concentration of the diluted sample and then

calculate the concentration of the original saturated solution.

Data Reporting: Express the solubility in grams of solute per 100 mL of solvent.

Visualizing the Experimental Workflow
The following diagram illustrates the logical steps involved in the isothermal saturation method

for determining the solubility of copper(II) chloride dihydrate.
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Caption: Workflow for Solubility Determination.

Signaling Pathways and Logical Relationships
In the context of solubility, there isn't a biological "signaling pathway." However, we can

represent the logical relationship between the physical state of the solution and the

experimental conditions using a diagram.
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Caption: States of a CuCl₂ Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Copper(II) Chloride Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084336#solubility-of-copper-ii-chloride-dihydrate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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